5-Hydroxyisofraxidin
Description
5-Hydroxyisofraxidin is a hydroxylated derivative of isofraxidin, a coumarin compound naturally occurring in plants such as Artemisia selengensis. Coumarins are known for their diverse pharmacological activities, including anti-inflammatory, antioxidant, and anticancer effects.
Properties
Molecular Formula |
C₁₁H₁₀O₆ |
|---|---|
Molecular Weight |
238.19 |
Synonyms |
5,7-Dihydroxy-6,8-dimethoxy-2H-chromen-2-one |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
- IL-6 Inhibition: Glucoside derivatives of this compound show promise in modulating IL-6, a target in autoimmune diseases and cancer.
- Cytotoxicity: While cytotoxicity data for this compound is lacking, its glucosides exhibit selective toxicity against cancer cells (e.g., MCF-7) with minimal effects on normal cells (e.g., HDFN) .
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